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Compound of Interest

Compound Name: Tritridecanoin

Cat. No.: B053317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tritridecanoin, with the CAS number 26536-12-9, is a triglyceride composed of a glycerol

backbone esterified with three tridecanoic acid molecules. As a saturated fatty acid triglyceride,

it possesses unique physicochemical properties that make it a compound of interest in various

scientific and industrial fields, including cosmetics, and as a research chemical. This technical

guide provides a comprehensive overview of Tritridecanoin, including its physicochemical

properties, synthesis, analytical methods, potential applications in drug delivery, and safety

information.

Physicochemical Properties
Tritridecanoin is a solid at room temperature and is characterized by its hydrophobic nature,

being insoluble in water but soluble in organic solvents.[1][2] A summary of its key

physicochemical properties is presented in the table below.
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Property Value Source(s)

CAS Number 26536-12-9 [2]

Molecular Formula C42H80O6 [2]

Molecular Weight 681.08 g/mol [2]

IUPAC Name
2,3-di(tridecanoyloxy)propyl

tridecanoate
[2]

Synonyms

Glycerin tritridecanoate,

Glycerol tris(tridecanoate),

Glyceryl tri(tridecanoate),

Propane-1,2,3-triyl

tritridecanoate

Appearance Solid [2]

Melting Point 44.5 °C [2]

Boiling Point (Predicted) 673.9 ± 22.0 °C [3]

Density (Predicted) 0.929 ± 0.06 g/cm³ [3]

Water Solubility Insoluble

Solubility in Organic Solvents

Soluble in organic solvents.

Slightly soluble in Chloroform

and DMSO (with heating).

[3]

logP (Predicted) 13.8 [4]

Synthesis and Purification
Synthesis: Esterification of Glycerol
Tritridecanoin is synthesized through the esterification of glycerol with three equivalents of

tridecanoic acid. This reaction is typically acid-catalyzed.
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Reactants Reaction Conditions

Products

Glycerol

Esterification

Tridecanoic Acid (3 eq.) Acid Catalyst (e.g., p-TSA) Solvent (e.g., Toluene) Heat

Tritridecanoin Water (3 eq.)

Click to download full resolution via product page

Synthesis of Tritridecanoin via Esterification.

Experimental Protocol: Synthesis of Tritridecanoin

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine glycerol (1 equivalent), tridecanoic acid (3.1 equivalents), and a

catalytic amount of p-toluenesulfonic acid (p-TSA).

Solvent Addition: Add a suitable solvent, such as toluene, to facilitate the removal of water

via azeotropic distillation.

Reaction: Heat the mixture to reflux. The reaction progress can be monitored by measuring

the amount of water collected in the Dean-Stark trap.

Work-up: Once the theoretical amount of water has been collected, cool the reaction mixture

to room temperature.

Extraction: Dilute the mixture with an organic solvent like ethyl acetate and wash sequentially

with a saturated sodium bicarbonate solution and brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b053317?utm_src=pdf-body-img
https://www.benchchem.com/product/b053317?utm_src=pdf-body
https://www.benchchem.com/product/b053317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude Tritridecanoin.

Purification
The crude product can be purified by recrystallization or column chromatography.

Experimental Protocol: Purification by Recrystallization

Solvent Selection: Choose a solvent system in which Tritridecanoin is highly soluble at

elevated temperatures and poorly soluble at low temperatures (e.g., acetone, ethanol).

Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

Decolorization (Optional): If colored impurities are present, add a small amount of activated

charcoal and heat briefly.

Hot Filtration: Quickly filter the hot solution by gravity to remove any insoluble impurities and

activated charcoal.

Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice

bath to induce crystallization.

Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of

cold solvent.

Drying: Dry the crystals under vacuum to remove any residual solvent.

Experimental Protocol: Purification by Column Chromatography

Stationary Phase: Pack a chromatography column with silica gel.

Mobile Phase: Choose a non-polar solvent system, such as a mixture of hexane and ethyl

acetate, as the eluent.

Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it

onto the column.
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Elution: Elute the column with the mobile phase, gradually increasing the polarity if

necessary.

Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC) to

identify those containing the pure product.

Concentration: Combine the pure fractions and evaporate the solvent under reduced

pressure to yield purified Tritridecanoin.

Analytical Methods
Spectroscopic Analysis
While specific experimental spectra for Tritridecanoin are not readily available in public

databases, its structure can be confirmed using standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

glycerol backbone protons and the long alkyl chains of the tridecanoic acid moieties.

¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl

carbons of the ester groups, the carbons of the glycerol backbone, and the carbons of the

fatty acid chains.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of Tritridecanoin. In-silico fragmentation data is available on databases like PubChem.[5]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band

characteristic of the C=O stretching of the ester groups.

Chromatographic Analysis
High-performance liquid chromatography (HPLC) and gas chromatography (GC) are suitable

for the analysis of Tritridecanoin.
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Sample Preparation

HPLC Analysis

GC Analysis

Tritridecanoin Sample

Dissolve in appropriate solvent

Reversed-Phase HPLC Transesterification to FAMEs (Optional)

Detection (e.g., ELSD, MS)

Mobile Phase (e.g., Acetonitrile/Water)

High-Temperature GC

Flame Ionization Detector (FID)

Capillary Column
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Analytical Workflow for Tritridecanoin.

Experimental Protocol: HPLC Analysis

A reverse-phase HPLC method can be employed for the analysis of Tritridecanoin.[4]

Column: A C18 column is suitable for the separation of triglycerides.

Mobile Phase: A gradient of acetonitrile and water can be used as the mobile phase.[4]

Sample Preparation: Dissolve the Tritridecanoin sample in a suitable organic solvent (e.g.,

acetonitrile).
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Injection: Inject the sample onto the HPLC system.

Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer (MS) can

be used for detection.

Experimental Protocol: Gas Chromatography (GC) Analysis

High-temperature GC is necessary for the analysis of intact triglycerides. Alternatively, the fatty

acid composition can be determined after transesterification to fatty acid methyl esters

(FAMEs).

Column: A high-temperature stable capillary column is required.

Injector and Detector Temperature: High temperatures are necessary for the injector and

detector.

Temperature Program: A temperature-programmed method is used to elute the triglycerides.

Sample Preparation (for intact analysis): Dissolve the sample in a suitable high-boiling

solvent.

Sample Preparation (for FAMEs analysis): Transesterify the Tritridecanoin using a reagent

such as BF₃-methanol or methanolic HCl. Extract the resulting FAMEs into a non-polar

solvent like hexane.

Detection: A flame ionization detector (FID) is commonly used.

Applications in Drug Delivery
As a lipid, Tritridecanoin has potential applications in drug delivery systems, particularly in the

formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). These

systems can enhance the solubility and bioavailability of poorly water-soluble drugs.

Experimental Protocol: Preparation of Tritridecanoin-based Solid Lipid Nanoparticles (SLNs)

by High-Shear Homogenization

Lipid Phase Preparation: Melt the Tritridecanoin at a temperature above its melting point.

Dissolve the lipophilic drug in the molten lipid.
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Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g.,

Poloxamer 188, Tween 80) and heat it to the same temperature as the lipid phase.

Pre-emulsion Formation: Add the hot aqueous phase to the molten lipid phase under high-

speed stirring to form a coarse oil-in-water emulsion.

Homogenization: Subject the pre-emulsion to high-shear homogenization or ultrasonication

to reduce the particle size to the nanometer range.

Cooling: Cool the resulting nanoemulsion in an ice bath to allow the lipid to solidify and form

SLNs.

Characterization: Characterize the SLNs for particle size, zeta potential, and encapsulation

efficiency.

Biological Activity and Metabolism
Metabolism
Triglycerides are metabolized in the body by lipases, which hydrolyze the ester bonds to

release glycerol and free fatty acids.[6] The resulting tridecanoic acid, an odd-chain fatty acid,

can then undergo β-oxidation. Unlike even-chain fatty acids which are completely oxidized to

acetyl-CoA, the final product of odd-chain fatty acid β-oxidation is propionyl-CoA, which can

then enter the citric acid cycle after conversion to succinyl-CoA.[7]
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General Metabolic Pathway of an Odd-Chain Triglyceride.

Signaling Pathways
There is currently no specific information available in the scientific literature detailing the direct

involvement of Tritridecanoin in specific signaling pathways. As a triglyceride, its metabolic

products (glycerol and fatty acids) can participate in various cellular processes and energy

metabolism.
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Safety and Toxicology
Based on available Material Safety Data Sheets (MSDS), Tritridecanoin is not classified as a

hazardous substance.[5][8]

Safety Information Details Source(s)

Hazard Classification Not classified as hazardous. [8][9]

Acute Toxicity
Not classified as an acutely

toxic substance.
[8]

Skin and Eye Irritation

Not expected to be a skin or

eye irritant. Minor irritation may

occur in susceptible

individuals.

[5][8]

Chronic Effects
No chronic effects have been

reported.
[8]

Carcinogenicity
No carcinogenic effects have

been reported.
[8]

Mutagenicity and Reproductive

Toxicity

No mutagenic or reproductive

toxic effects have been

reported.

[8]

Handling Precautions

Avoid contact with oxidizers.

Standard laboratory safety

practices should be followed.

[8]

Conclusion
Tritridecanoin is a well-defined triglyceride with established physicochemical properties. Its

synthesis and purification can be achieved through standard organic chemistry techniques.

While its primary current applications are in cosmetics and as a research chemical, its

properties as a lipid suggest potential for use in advanced drug delivery systems like solid lipid

nanoparticles. Further research is warranted to explore its specific biological activities and to

develop and characterize Tritridecanoin-based drug delivery formulations. This guide provides

a foundational resource for researchers and professionals working with this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b053317?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tritridecanoin
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
https://www.benchchem.com/pdf/HPLC_MS_method_for_triacylglycerol_analysis.pdf
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tritridecanoin
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
https://www.benchchem.com/product/b053317?utm_src=pdf-body
https://www.benchchem.com/product/b053317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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